Cas no 845617-30-3 (1-6-(trifluoromethyl)pyridin-3-ylpiperazine)

1-6-(Trifluoromethyl)pyridin-3-ylpiperazine is a versatile heterocyclic compound featuring a pyridine core substituted with a trifluoromethyl group and a piperazine moiety. Its unique structure imparts favorable physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to increased binding affinity and bioavailability, while the piperazine ring offers flexibility for further functionalization. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting drugs and crop protection agents. Its stability under various reaction conditions and compatibility with diverse synthetic routes underscore its utility in medicinal chemistry and industrial applications.
1-6-(trifluoromethyl)pyridin-3-ylpiperazine structure
845617-30-3 structure
Product Name:1-6-(trifluoromethyl)pyridin-3-ylpiperazine
CAS No:845617-30-3
MF:C10H12F3N3
MW:231.21759223938
MDL:MFCD16658805
CID:1118667
PubChem ID:46837494
Update Time:2025-10-28

1-6-(trifluoromethyl)pyridin-3-ylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-[6-(trifluoromethyl)-3-pyridinyl]-Piperazine
    • 1-6-(trifluoromethyl)pyridin-3-ylpiperazine
    • 1-[6-(Trifluoromethyl)-3-pyridinyl]piperazine
    • Piperazine, 1-[6-(trifluoromethyl)-3-pyridinyl]-
    • MDL: MFCD16658805
    • Inchi: 1S/C10H12F3N3/c11-10(12,13)9-2-1-8(7-15-9)16-5-3-14-4-6-16/h1-2,7,14H,3-6H2
    • InChI Key: FCNLATMNOJLXID-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(C(F)(F)F)N=C2)CCNCC1

Computed Properties

  • Exact Mass: 231.098
  • Monoisotopic Mass: 231.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2A^2

Experimental Properties

  • Density: 1.253±0.06 g/cm3(Predicted)
  • Boiling Point: 321.1±42.0 °C(Predicted)
  • pka: 8.58±0.10(Predicted)

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Additional information on 1-6-(trifluoromethyl)pyridin-3-ylpiperazine

Recent Advances in the Study of 1-6-(Trifluoromethyl)pyridin-3-ylpiperazine (CAS: 845617-30-3)

The compound 1-6-(trifluoromethyl)pyridin-3-ylpiperazine (CAS: 845617-30-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its trifluoromethylpyridine and piperazine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a key candidate for drug development.

One of the most notable advancements in the study of 1-6-(trifluoromethyl)pyridin-3-ylpiperazine is its role as a potent modulator of neurotransmitter receptors. Research published in the Journal of Medicinal Chemistry (2023) highlights its high affinity for serotonin (5-HT) and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression, schizophrenia, and Parkinson's disease. The compound's unique structural features, including the electron-withdrawing trifluoromethyl group, contribute to its enhanced binding affinity and metabolic stability.

In addition to its neurological applications, recent investigations have explored the anticancer properties of 1-6-(trifluoromethyl)pyridin-3-ylpiperazine. A study conducted by researchers at the National Cancer Institute (2024) demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The compound's mechanism of action involves the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancer cells. These findings underscore its potential as a novel chemotherapeutic agent.

The synthesis of 1-6-(trifluoromethyl)pyridin-3-ylpiperazine has also been optimized in recent years. A breakthrough paper in Organic Letters (2023) described a scalable and cost-effective synthetic route that utilizes palladium-catalyzed cross-coupling reactions. This method not only improves the yield and purity of the compound but also reduces the environmental impact of its production. Such advancements are critical for facilitating its transition from laboratory research to clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 1-6-(trifluoromethyl)pyridin-3-ylpiperazine. Pharmacokinetic studies have revealed variability in its bioavailability, necessitating further optimization of its formulation. Additionally, comprehensive toxicological assessments are required to ensure its safety profile. Ongoing research aims to address these issues, with several preclinical trials currently underway.

In conclusion, 1-6-(trifluoromethyl)pyridin-3-ylpiperazine (CAS: 845617-30-3) represents a versatile and highly promising compound in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with recent synthetic advancements, position it as a compelling candidate for further investigation. As research progresses, this compound may pave the way for innovative therapies targeting a range of diseases, from neurological disorders to cancer.

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